Cas no 2228397-04-2 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228397-04-2
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6133813
• PubChem ID: 165679207
• Update Time: 2025-10-28

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-hydroxy-3-methylbutanoic acid
• 2228397-04-2
• EN300-1779056

• Inchi： 1S/C9H15N3O3/c1-4-12-8(10-5-11-12)9(2,3)6(13)7(14)15/h5-6,13H,4H2,1-3H3,(H,14,15)
• InChI Key： KUODDKQJBPQNRX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=NC=NN1CC

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.2Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-hydroxy-3-methylbutanoic acid

3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-2-Hydroxy-3-Methylbutanoic Acid: A Comprehensive Overview

The compound 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-2-Hydroxy-3-Methylbutanoic Acid (CAS No. 2228397-04-2) is a structurally complex organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of triazole derivatives, which are widely studied for their unique chemical properties and functional versatility. The molecule's structure incorporates a triazole ring system, a hydroxyl group, and a methyl-substituted butanoic acid moiety, making it a promising candidate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of triazole derivatives like this compound. The synthesis typically involves the reaction of an appropriate alkyne with an azide under copper-catalyzed conditions, followed by hydrolysis to introduce the hydroxyl group. The methyl substitution on the butanoic acid moiety adds to the molecule's complexity and may influence its reactivity and solubility properties. This compound's structure has been optimized for stability and functionality, making it suitable for applications in drug discovery, agrochemicals, and materials science.

One of the most intriguing aspects of 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-2-Hydroxy-3-Methylbutanoic Acid is its potential as a building block in medicinal chemistry. Triazole rings are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. Recent studies have highlighted the importance of triazole-containing molecules in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that similar compounds can act as inhibitors of kinase enzymes, which are critical targets in cancer therapy.

In addition to its medicinal applications, this compound has shown promise in agricultural chemistry. The presence of a hydroxyl group and a triazole ring may confer fungicidal or insecticidal properties, which are highly desirable in crop protection products. Recent field trials have indicated that triazole-containing compounds can enhance crop resistance to pathogens without adverse environmental effects. Furthermore, the methyl substitution on the butanoic acid moiety may improve the compound's bioavailability and persistence in soil.

The physical and chemical properties of CAS No. 2228397-04-2 have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have revealed that the compound exhibits good solubility in polar solvents and moderate thermal stability. Its melting point and boiling point are within ranges that make it suitable for large-scale manufacturing processes. Additionally, computational studies have predicted that this compound has favorable pharmacokinetic properties, including good absorption and distribution profiles.

From an environmental perspective, the biodegradability of 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-2-Hydroxy-3-Methylbutanoic Acid has been assessed under standard test conditions. Results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its potential impact on aquatic ecosystems. This attribute is particularly important for its use in agricultural applications where environmental safety is a priority.

In conclusion, 3-(1-Ethyl-1H-[Triazol]-5-Yl)-[Butanoic Acid] (CAS No. 2228397) represents a versatile molecule with diverse applications across multiple industries. Its unique structure combines the functional advantages of triazole rings with hydroxyl and methyl groups to create a compound with exceptional chemical and biological properties. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.